
2-Chloro-4-thiocyanatoaniline material safety
data sheet (MSDS) information

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-4-thiocyanatoaniline

CAS No.: 3226-47-9

Cat. No.: B1297006

Get Quote

An In-depth Technical Guide to 2-Chloro-4-
thiocyanatoaniline
This technical guide provides a comprehensive overview of the material safety data for 2-
Chloro-4-thiocyanatoaniline, tailored for researchers, scientists, and professionals in drug

development. The information has been compiled from available safety data sheets of

analogous compounds and chemical databases.

Chemical Identification and Physical Properties
2-Chloro-4-thiocyanatoaniline is a substituted aniline with the chemical formula C7H5ClN2S.

[1] It is identified by the CAS Number 3226-47-9.[2]

Table 1: Physicochemical Data
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Property Value Source

Molecular Formula C7H5ClN2S [1]

Molecular Weight 184.6 g/mol [1]

CAS Number 3226-47-9 [2]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Hazard Identification and Classification
A specific hazard classification for 2-Chloro-4-thiocyanatoaniline is not readily available.

However, based on the hazards of structurally similar compounds like 2-chloroaniline and other

substituted anilines, it should be handled with caution.[3][4] Potential hazards are outlined

below.

Table 2: GHS Hazard Statements (Predicted)

Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.[5]

Acute Toxicity, Dermal Harmful in contact with skin.[3]

Acute Toxicity, Inhalation Harmful if inhaled.[5]

Skin Corrosion/Irritation Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[5]

Specific Target Organ Toxicity May cause respiratory irritation.[5]

Hazardous to the Aquatic Environment
Very toxic to aquatic life with long-lasting effects.

[3]
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Precautionary Statements:[3][4][5]

Prevention: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using

this product. Wear protective gloves, protective clothing, eye protection, and face protection.

Use only outdoors or in a well-ventilated area. Do not breathe

dust/fume/gas/mist/vapors/spray.

Response: If swallowed, call a POISON CENTER or doctor. If on skin, wash with plenty of

soap and water. If inhaled, remove person to fresh air and keep comfortable for breathing. If

in eyes, rinse cautiously with water for several minutes.

Storage: Store in a locked up and well-ventilated place. Keep the container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended based on data for

similar compounds:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[3]

Skin Contact: Immediately take off all contaminated clothing. Wash skin with plenty of soap

and water. Call a POISON CENTER or doctor if you feel unwell.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

Ingestion: Immediately call a POISON CENTER or doctor. Rinse mouth.[3]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.[5]

Storage: Store in a well-ventilated place. Keep the container tightly closed.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC108572500&productDescription=2-CHLOROANILINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA165860B&productDescription=2-CHLRO-4-NTROANILINE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033ET.pdf
https://www.fishersci.com/store/msds?partNumber=AC108572500&productDescription=2-CHLOROANILINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108572500&productDescription=2-CHLOROANILINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108572500&productDescription=2-CHLOROANILINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108572500&productDescription=2-CHLOROANILINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA0033ET.pdf
https://www.fishersci.com/store/msds?partNumber=AAA165860B&productDescription=2-CHLRO-4-NTROANILINE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Chloro-4-thiocyanatoaniline are not

readily available in the public domain. However, a plausible synthetic route can be proposed

based on established methods for the thiocyanation of anilines.

Proposed Synthesis: Electrophilic Thiocyanation of 2-Chloroaniline

This hypothetical protocol is adapted from the synthesis of similar thiocyanatoaniline

derivatives.

Reaction: 2-Chloroaniline reacts with a thiocyanating agent in the presence of a catalyst.

Reagents and Materials:

2-Chloroaniline

Ammonium thiocyanate (NH₄SCN) or Sodium thiocyanate (NaSCN)

An oxidizing agent (e.g., Bromine in acetic acid)

Solvent (e.g., Glacial acetic acid or methanol)

Standard laboratory glassware

Procedure:
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Dissolve 2-chloroaniline in the chosen solvent in a reaction flask.

Add the thiocyanate salt to the solution and stir.

Cool the mixture in an ice bath.

Slowly add the oxidizing agent dropwise while maintaining a low temperature.

After the addition is complete, allow the reaction to proceed at room temperature for a

specified time.

Quench the reaction with a suitable reagent (e.g., sodium thiosulfate solution).

Extract the product with an organic solvent.

Purify the crude product by recrystallization or column chromatography.

Visualizations
Logical Workflow for Handling a Chemical Spill
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Chemical Spill Occurs
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Don Personal Protective
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Caption: Workflow for handling a chemical spill.

First-Aid Response Flowchart
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Exposure Occurs

Assess Route of Exposure
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Caption: First-aid response for chemical exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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